Cas no 2228219-20-1 (2,2-difluoro-2-(4-methylthiophen-3-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-methylthiophen-3-yl)acetic acid
• CAS No: 2228219-20-1
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• CID: 6290636
• PubChem ID: 165673984
• Update Time: 2025-08-05

2,2-difluoro-2-(4-methylthiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-methylthiophen-3-yl)acetic acid
• EN300-1952642
• 2228219-20-1

• Inchi： 1S/C7H6F2O2S/c1-4-2-12-3-5(4)7(8,9)6(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： XSNYSUDKTFBTRX-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 192.00565693g/mol
• Monoisotopic Mass: 192.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 2,2-difluoro-2-(4-methylthiophen-3-yl)acetic acid

2,2-Difluoro-2-(4-Methylthiophen-3-yl)Acetic Acid: A Comprehensive Overview

Introduction to 2,2-Difluoro-2-(4-Methylthiophen-3-yl)Acetic Acid

2,2-Difluoro-2-(4-Methylthiophen-3-yl)Acetic Acid, also known by its CAS number No. 2228219-20-1, is a highly specialized organic compound with a unique chemical structure. This compound belongs to the class of fluoroacetic acids and features a substituted thiophene ring. The presence of fluorine atoms and the thiophene moiety makes this compound particularly interesting for various applications in the fields of pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its exploration in diverse research domains.

Chemical Structure and Properties

The molecular structure of No. 2, No. 1 is characterized by a central acetic acid backbone with two fluorine atoms attached to the same carbon atom. This carbon is further connected to a substituted thiophene ring at the third position of the thiophene moiety. The methyl group attached to the thiophene ring adds to the compound's complexity and reactivity. The combination of fluorine atoms and sulfur-containing aromatic rings imparts unique electronic properties to this compound, making it a valuable substrate for further functionalization.

Synthesis and Characterization

The synthesis of No. 1 involves a multi-step process that typically begins with the preparation of intermediates containing the thiophene ring. Recent studies have focused on optimizing these steps to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These studies have provided valuable insights into its stereochemistry and conformational preferences.

Applications in Pharmaceutical Research

One of the most promising applications of No. 1 lies in its potential use as a lead compound in drug discovery programs. The presence of fluorine atoms is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. Recent research has explored its activity against various therapeutic targets, including enzymes involved in cancer pathways and inflammatory diseases.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of No. 1 is essential for its responsible use. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies have indicated that while No. 1 exhibits moderate environmental persistence, its toxicity levels are within acceptable limits for controlled industrial applications.

Future Directions and Research Opportunities

The future of No. 1 lies in its potential for further functionalization and application in emerging fields such as nanotechnology and green chemistry. Researchers are actively exploring methods to incorporate this compound into polymer systems for advanced materials applications. Additionally, its role as a building block in medicinal chemistry continues to attract significant attention due to its unique structural features.

In conclusion, No. 1, or CAS No. 22885597, represents a versatile platform for chemical innovation across multiple disciplines. Its synthesis, characterization, and application continue to evolve with advancements in chemical science, offering exciting possibilities for future research and development.